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Compound of Interest

Compound Name: 3,4-Benzocoumarin

Cat. No.: B1222585 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of 3,4-Benzocoumarin, a heterocyclic aromatic

compound belonging to the benzocoumarin family. It covers the systematic IUPAC

nomenclature, common synonyms, key physicochemical and biological data, and generalized

synthetic protocols relevant to its production.

IUPAC Nomenclature and Chemical Structure
3,4-Benzocoumarin is a π-extended derivative of coumarin, a core structure found in many

natural products.[1] The fusion of a benzene ring to the 3 and 4 positions of the coumarin

scaffold results in a distinctive bent-shaped architecture.[1]

The formal and most widely accepted IUPAC name for this compound is 6H-Benzo[c]chromen-

6-one.[2][3]

Common synonyms and alternative names include:

3,4-Benzocoumarin[1]

6H-Dibenzo[b,d]pyran-6-one[1]

2'-Hydroxybiphenyl-2-carboxylic Acid Lactone[2]

6-Dibenzopyrone[1]
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The logical relationship for the nomenclature is visualized below, showing the fusion of a

benzene ring onto a parent coumarin structure to form the final benzocoumarin.

Coumarin
(2H-Chromen-2-one)

+

Parent Scaffold

Benzene Ring

Fused at [c] face
(3,4-position)

6H-Benzo[c]chromen-6-one
(3,4-Benzocoumarin)

Results in
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Figure 1: Nomenclature derivation of 6H-Benzo[c]chromen-6-one.

Physicochemical and Biological Data
The key identifying and quantitative data for 6H-Benzo[c]chromen-6-one are summarized in the

table below. This class of molecules is noted for its unique photophysical properties and a wide

range of biological activities.[1]
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Property Value Reference(s)

IUPAC Name 6H-Benzo[c]chromen-6-one [2][3]

Synonym 3,4-Benzocoumarin [1]

CAS Number 2005-10-9 [2][3][4][5]

PubChem CID 16173 [2]

Molecular Formula C₁₃H₈O₂ [2][4][5]

Molecular Weight 196.2 g/mol [2][4][5]

Biological Activity
IC₅₀ of 919.2 ng/mL (antibody

sensibility)
[1]

Appearance White to Yellow powder/crystal [1]

Experimental Protocols: General Synthesis
The synthesis of benzocoumarins can be achieved through various established organic

reactions. While specific protocols are substrate-dependent, a generalized workflow often

involves the cyclization of a biaryl precursor. Key methods for constructing the coumarin core,

which can be adapted for benzocoumarin synthesis, include the Pechmann, Perkin,

Knoevenagel, and Wittig reactions.

A common strategy for synthesizing 6H-Benzo[c]chromen-6-one involves the intramolecular

cyclization (lactonization) of 2'-hydroxybiphenyl-2-carboxylic acid or its derivatives. The general

workflow is depicted below.
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Step 1: Precursor Synthesis

Step 2: Cyclization

Step 3: Final Product

Biphenyl or Naphthalene
Derivatives
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Purification
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Figure 2: Generalized workflow for the synthesis of 6H-Benzo[c]chromen-6-one.

A typical experimental protocol would involve:

Preparation of Precursor: Synthesizing or obtaining the 2'-hydroxybiphenyl-2-carboxylic acid

precursor.
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Lactonization: Heating the precursor, often in the presence of a dehydrating agent or acid

catalyst (e.g., acetic anhydride, sulfuric acid), to induce intramolecular esterification, forming

the lactone ring.

Isolation and Purification: Cooling the reaction mixture, precipitating the crude product, and

purifying it through techniques such as recrystallization or column chromatography to yield

the final product.

Overview of Biological Activities
Benzocoumarins as a class have garnered significant interest in drug development due to their

broad spectrum of pharmacological properties. These activities are often linked to their specific

substitution patterns and ring fusion positions. While research into the specific pathways of 6H-

Benzo[c]chromen-6-one is ongoing, the broader benzocoumarin family has demonstrated

notable effects in several key areas.

Benzocoumarins

Anticancer Antioxidant Antimicrobial Immunomodulatory
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Figure 3: Reported biological activities of the benzocoumarin chemical class.

Key reported bioactivities for the benzocoumarin scaffold include:

Anticancer Properties: They have shown potential as inhibitors of cellular proliferation in

various carcinoma cell lines.

Antioxidant Effects: The phenolic nature of some derivatives contributes to antioxidant

activity.

Antimicrobial and Anti-infective Activity.
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Immunomodulatory Effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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